Cas no 2167987-70-2 (4-(5-ethylpyridin-3-yl)sulfonylbutan-2-amine)

• Product Name: 4-(5-ethylpyridin-3-yl)sulfonylbutan-2-amine
• CAS No: 2167987-70-2
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 6136783
• PubChem ID: 165847071
• Update Time: 2025-06-08

4-(5-ethylpyridin-3-yl)sulfonylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-ethylpyridin-3-yl)sulfonylbutan-2-amine
• 2167987-70-2
• EN300-1478518
• 4-[(5-ethylpyridin-3-yl)sulfonyl]butan-2-amine

• Inchi： 1S/C11H18N2O2S/c1-3-10-6-11(8-13-7-10)16(14,15)5-4-9(2)12/h6-9H,3-5,12H2,1-2H3
• InChI Key： KHUHYCAVUXVFAZ-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(CC)C=1)(CCC(C)N)(=O)=O

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4Ų

Additional information on 4-(5-ethylpyridin-3-yl)sulfonylbutan-2-amine

4-(5-Ethylpyridin-3-yl)sulfonylbutan-2-amine (CAS No. 2167987-70-2): A Comprehensive Overview

4-(5-Ethylpyridin-3-yl)sulfonylbutan-2-amine (CAS No. 2167987-70-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The chemical structure of 4-(5-Ethylpyridin-3-yl)sulfonylbutan-2-amine is composed of a pyridine ring substituted with an ethyl group at the 5-position, a sulfonyl group, and an amino-functionalized butane chain. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 4-(5-Ethylpyridin-3-yl)sulfonylbutan-2-amine. In vitro assays have demonstrated its potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has shown neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The mechanism of action of 4-(5-Ethylpyridin-3-yl)sulfonylbutan-2-amine is multifaceted. It appears to modulate key signaling pathways involved in inflammation and neurodegeneration. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses. Furthermore, it may also interact with other signaling molecules such as mitogen-activated protein kinases (MAPKs) and phosphoinositide 3-kinase (PI3K)/Akt pathways, which are crucial for cell survival and function.

In preclinical studies, 4-(5-Ethylpyridin-3-yl)sulfonylbutan-2-amine has exhibited favorable pharmacokinetic properties. It demonstrates good oral bioavailability, favorable distribution to target tissues, and a reasonable half-life, which are essential characteristics for a potential therapeutic agent. Toxicity studies have also shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential applications of 4-(5-Ethylpyridin-3-yl)sulfonylbutan-2-amine extend beyond its anti-inflammatory and neuroprotective properties. Ongoing research is exploring its efficacy in other therapeutic areas such as cancer and metabolic disorders. Preliminary data suggest that this compound may have antiproliferative effects on certain cancer cell lines and could potentially be used as an adjunct therapy in combination with existing treatments.

In conclusion, 4-(5-Ethylpyridin-3-yl)sulfonylbutan-2-amine (CAS No. 2167987-70-2) represents a promising lead compound in the development of novel therapeutics for a range of diseases. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further preclinical and clinical evaluation. As research continues to uncover its full potential, this compound may pave the way for innovative treatments that address unmet medical needs.